Cas no 772-54-3 (N-Benzyldiethylamine-d4)

N-Benzyldiethylamine-d4 Properties

Names and Identifiers

• N-Benzyl-N-ethylethanamine
• N-Benzyldiethylamine
• N,N-Diethylbenzylamine
• N-Benzyldiethylamine-d4
• benzyl diethylamine
• Benzylamine,N-diethyl
• diethyl-benzylamine
• N,N-diethylbenzenemethanamine
• N,N-diethyl-benzylamine
• N-benzyl-N,N-diethylamine
• Benzyldiethylamine
• Diethylbenzylamine
• Benzenemethanamine, N,N-diethyl-
• N-benzyl-N-ethyl-ethanamine
• ZWRDBWDXRLPESY-UHFFFAOYSA-N
• Benzylamine, N,N-diethyl-
• NSC128147
• N,N-Dethylbenzylamne
• Benzylamine,N-diethyl-
• N-Benzyl-N-ethylethanamine #
• Benzenemethanamine,N,N-diethyl-
• ZWRDBWDXRLPESY-UHFFFAOYSA-
• N-ethyl-N-(
• J-523237
• benzyldiethyl amine
• N, N-Diethylbenzylamine
• SB76535
• FT-0632932
• UNII-SVL34TWR94
• CHEBI:228330
• SVL34TWR94
• 772-54-3
• CS-0015347
• NS00037898
• SCHEMBL81248
• AS-14219
• N pound notN-Diethylbenzylamine
• MFCD00026731
• D1103
• D72507
• N-(PHENYLMETHYL)DIETHYLAMINE
• SY033297
• Q23698430
• InChI=1/C11H17N/c1-3-12(4-2)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• NSC 128147
• EINECS 212-251-5
• DTXSID6073237
• NSC-128147
• AKOS001434624
• DB-056196
• STK116132
• +Expand

• MDL： MFCD00026731
• InChIKey： ZWRDBWDXRLPESY-UHFFFAOYSA-N
• Inchi： 1S/C11H17N/c1-3-12(4-2)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• SMILES： N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 163.1361
• Heavy Atom Count: 12
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 2.52840
• PSA: 3.24000
• Refractive Index: 1.4960-1.4990
• Boiling Point: 208.3±9.0 °C at 760 mmHg
• Vapor Pressure: 0.2±0.4 mmHg at 25°C
• Flash Point: 77°C
• Color/Form: Colorless liquid with almond flavor.
• Solubility: Insoluble in water, soluble in methanol, ethanol, ether, acetone, ethyl acetate, aromatic hydrocarbons, oleic acid, etc.
• Density: 0.89

N-Benzyldiethylamine-d4 Security Information

• Symbol: GHS05
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Hazardous Material transportation number：UN 2735
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8 (6.1)

N-Benzyldiethylamine-d4 Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides